Cas no 213388-71-7 (tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate
• CAS No: 213388-71-7
• MF: C₉H₁₇FN₂O₂
• MW: 204.241885900497
• MDL: MFCD22581360
• CID: 242559
• PubChem ID: 58006941
• Update Time: 2025-05-21

tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(3R,4R)-4-fluoro-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• Carbamicacid, [(3R,4R)-4-fluoro-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl ((3R,4R)-4-fluoropyrrolidin-3-yl)carbamate
• tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate
• (3R,4R)-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
• Carbamic acid, (4-fluoro-3-pyrrolidinyl)-, 1,1-dimethylethyl ester, trans-
• 213388-71-7
• AMY202003223
• A880682
• tert-butyl [(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate
• SCHEMBL8577894
• TRANS-(4-FLUORO-PYRROLIDIN-3-YL)-CARBAMIC ACID TERT-BUTYL ESTER
• BZSDDSIFAGBZLT-RNFRBKRXSA-N
• PS-17363
• tert-butyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate
• tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate hydrochloride
• (3R,4R)-3-(Boc-amino)-4-fluoropyrrolidine

• MDL： MFCD22581360
• Inchi： 1S/C9H17FN2O2/c1-9(2,3)14-8(13)12-7-5-11-4-6(7)10/h6-7,11H,4-5H2,1-3H3,(H,12,13)/t6-,7-/m1/s1
• InChI Key： BZSDDSIFAGBZLT-RNFRBKRXSA-N
• SMILES： F[C@@H]1CNC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 204.12740595g/mol
• Monoisotopic Mass: 204.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate

Comprehensive Overview of tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate (CAS No. 213388-71-7)

The compound tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate (CAS No. 213388-71-7) is a fluorinated pyrrolidine derivative with significant applications in pharmaceutical and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals often search for terms like "synthesis of fluorinated pyrrolidines", "chiral building blocks for drug discovery", and "CAS 213388-71-7 applications", reflecting its relevance in modern chemistry.

One of the key features of tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate is its role as a chiral auxiliary in asymmetric synthesis. The presence of both fluorine and a carbamate group enhances its utility in constructing complex molecular architectures. Recent trends in drug discovery emphasize the importance of fluorine-containing compounds due to their ability to improve metabolic stability and binding affinity. This aligns with frequent searches such as "fluorine in medicinal chemistry" and "advantages of fluorinated drugs".

From a synthetic perspective, CAS 213388-71-7 is often employed in the preparation of protease inhibitors and kinase modulators. Its stereospecificity ensures high enantiomeric purity, a critical factor in pharmaceutical manufacturing. Queries like "how to synthesize tert-butyl carbamates" and "R,R-4-fluoropyrrolidine derivatives" highlight the compound's technical significance. Additionally, its stability under various reaction conditions makes it a preferred choice for multi-step syntheses.

The growing interest in green chemistry has also spurred investigations into sustainable methods for producing tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate. Researchers are exploring catalytic approaches and solvent-free reactions to minimize environmental impact. Popular search terms like "eco-friendly synthesis of fluorinated compounds" and "green chemistry in drug intermediates" underscore this shift. The compound's compatibility with these innovative techniques further enhances its appeal.

In summary, tert-butyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate (CAS No. 213388-71-7) is a versatile and high-value chemical entity with broad applications in drug development and organic synthesis. Its alignment with current scientific trends, such as fluorine chemistry and sustainable synthesis, ensures its continued relevance in both academic and industrial settings.